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Compound of Interest

Compound Name: Taikuguasin D aglycon

Cat. No.: B15291291 Get Quote

Preliminary Note for Researchers, Scientists, and Drug Development Professionals:

This document aims to provide a comprehensive technical guide on the physicochemical

properties of Taikuguasin D aglycon. However, a thorough search of available scientific

literature and chemical databases has revealed that while a compound named Taikuguasin D

with the CAS number 1627163-80-7 is listed by some chemical suppliers, no peer-reviewed

scientific publication detailing its isolation, structure elucidation, or physicochemical properties

is publicly accessible at this time.

Taikuguasin D is identified as a dimeric Lythraceae alkaloid isolated from the plant

Lagerstroemia subcostata. The term "aglycon" is typically used to denote the non-sugar portion

of a glycoside. As Taikuguasin D is an alkaloid, it is not expected to be a glycoside, and

therefore the term "aglycon" may be a misnomer, likely referring to the core alkaloidal scaffold.

Without the definitive chemical structure of Taikuguasin D, a detailed analysis of its

physicochemical properties and the generation of related experimental protocols and diagrams

are not possible. The information that could be retrieved is presented below.
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Property Information

Compound Name Taikuguasin D

CAS Number 1627163-80-7

Compound Type Dimeric Lythraceae Alkaloid

Natural Source Lagerstroemia subcostata

Structural Information
A definitive, peer-reviewed chemical structure for Taikuguasin D is not available in the public

domain. One chemical supplier provides a SMILES (Simplified Molecular Input Line Entry

System) string, but this information could not be independently verified and is therefore not

presented here to avoid the dissemination of potentially inaccurate data. The determination of

the physicochemical properties is entirely dependent on the confirmed molecular structure.

Physicochemical Data
Due to the absence of the chemical structure, no quantitative physicochemical data for

Taikuguasin D or its core structure ("aglycon") can be provided. This includes, but is not limited

to:

Molecular Formula

Molecular Weight

Melting Point

Boiling Point

Solubility

pKa

LogP

Spectroscopic Data (NMR, IR, MS)
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Experimental Protocols
Detailed experimental protocols for the isolation and characterization of Taikuguasin D are not

available. However, based on general methods for the phytochemical analysis of

Lagerstroemia species, the following workflow can be inferred.

General Workflow for Isolation and Characterization of
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Caption: Generalized workflow for the isolation and characterization of alkaloids.

Signaling Pathways and Biological Activity
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There is no information available in the scientific literature regarding any signaling pathways

modulated by Taikuguasin D or its potential biological activities.

Conclusion and Future Outlook
A comprehensive technical guide on the physicochemical properties of Taikuguasin D
aglycon cannot be completed at this time due to the lack of fundamental structural information

in publicly accessible scientific literature. The CAS number exists, suggesting the compound

has been identified, but the primary research publication detailing this discovery is not

available.

For researchers, scientists, and drug development professionals interested in this compound,

the following steps are recommended:

Locate the Primary Publication: A targeted search for the original scientific paper that reports

the isolation and structure elucidation of Taikuguasin D is paramount. This publication would

be the definitive source of its chemical structure and initial physicochemical characterization.

De Novo Characterization: If the primary literature cannot be located, obtaining a sample of

Taikuguasin D from a commercial supplier and performing de novo structure elucidation and

physicochemical characterization would be necessary.

This document will be updated as soon as reliable, peer-reviewed information on Taikuguasin D

becomes available.

To cite this document: BenchChem. [Physicochemical Properties of Taikuguasin D Aglycon: A
Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15291291#physicochemical-properties-of-
taikuguasin-d-aglycon]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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